Cas no 921858-64-2 (2-{7-(4-ethoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide)

• Product Name: 2-{7-(4-ethoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide
• CAS No: 921858-64-2
• MF: C₂₀H₂₀FN₅O₂S
• MW: 413.468505859375
• CID: 6025153
• PubChem ID: 41160270
• Update Time: 2025-06-03

2-{7-(4-ethoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{7-(4-ethoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide
• 2-[[7-(4-ethoxyphenyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl]-N-(2-fluorophenyl)acetamide
• Acetamide, 2-[[7-(4-ethoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c]-1,2,4-triazol-3-yl]thio]-N-(2-fluorophenyl)-
• 2-{[7-(4-ethoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl}-N-(2-fluorophenyl)acetamide
• 921858-64-2
• AKOS024630522
• 2-((7-(4-ethoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)-N-(2-fluorophenyl)acetamide
• F2238-0275

• Inchi： 1S/C20H20FN5O2S/c1-2-28-15-9-7-14(8-10-15)25-11-12-26-19(25)23-24-20(26)29-13-18(27)22-17-6-4-3-5-16(17)21/h3-10H,2,11-13H2,1H3,(H,22,27)
• InChI Key： ZKXHQPSLLCNQEW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1F)(=O)CSC1=NN=C2N(C3=CC=C(OCC)C=C3)CCN21

Computed Properties

• Exact Mass: 413.13217423g/mol
• Monoisotopic Mass: 413.13217423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 97.6Ų

Additional information on 2-{7-(4-ethoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide

Compound CAS No. 921858-64-2: A Comprehensive Overview

The compound with CAS No. 921858-64-2, known as 2-{7-(4-ethoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-ylsulfanyl}-N-(2-fluorophenyl)acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic areas, making it a subject of interest for researchers and pharmaceutical developers.

The molecular structure of this compound is characterized by a complex arrangement of functional groups. The imidazo[2,1-c][1,2,4]triazole core is a key structural element, contributing to the molecule's stability and reactivity. The presence of the 4-ethoxyphenyl group introduces additional electronic effects, which may influence the compound's pharmacokinetic properties. Furthermore, the sulfanyl (thioether) group plays a crucial role in modulating the molecule's interactions with biological targets.

Recent research has focused on the synthesis and characterization of this compound. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product quality. These advancements have made it easier to scale up production for preclinical studies.

Biological evaluations of CAS No. 921858-64-2 have revealed intriguing properties. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting potential anti-inflammatory activity. Additionally, preliminary studies indicate that this compound may exhibit selective cytotoxicity against certain cancer cell lines, making it a candidate for anticancer drug development.

The N-(2-fluorophenyl)acetamide moiety within the molecule is another critical feature. This group enhances solubility and bioavailability, which are essential for drug delivery. Fluorine substitution at the para position further modulates the physicochemical properties of the compound, potentially improving its pharmacokinetic profile.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of CAS No. 921858-64-2. Docking studies using molecular modeling software have identified potential binding sites on target proteins, offering a rationale for its observed biological activities. These findings underscore the importance of rational drug design in optimizing therapeutic agents.

In conclusion, CAS No. 921858-64-2 represents a promising lead compound with diverse applications in medicinal chemistry. Its unique structure and favorable biological properties make it a valuable asset for further research and development.